Cas no 1788556-38-6 (N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide)
N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl]cyclopentanecarboxamide
- N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide
-
- Inchi: 1S/C14H21N3OS/c18-13(11-4-1-2-5-11)16-10-12-6-3-8-17(12)14-15-7-9-19-14/h7,9,11-12H,1-6,8,10H2,(H,16,18)
- InChI Key: YUVBOFBOFRIKAN-UHFFFAOYSA-N
- SMILES: C1(C(NCC2CCCN2C2=NC=CS2)=O)CCCC1
N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6443-6792-2μmol |
N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide |
1788556-38-6 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6443-6792-5μmol |
N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide |
1788556-38-6 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6443-6792-10μmol |
N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide |
1788556-38-6 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6443-6792-20μmol |
N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide |
1788556-38-6 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6443-6792-1mg |
N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide |
1788556-38-6 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6443-6792-2mg |
N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide |
1788556-38-6 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6443-6792-3mg |
N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide |
1788556-38-6 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6443-6792-4mg |
N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide |
1788556-38-6 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6443-6792-5mg |
N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide |
1788556-38-6 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6443-6792-10mg |
N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide |
1788556-38-6 | 10mg |
$118.5 | 2023-09-08 |
N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide
Introduction to N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl)methyl)cyclopentanecarboxamide (CAS No. 1788556-38-6)
N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl)methyl)cyclopentanecarboxamide, a compound with the CAS number 1788556-38-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular structure incorporates a cyclopentanecarboxamide moiety linked to a pyrrolidine ring, which is further substituted with a 1,3-thiazole unit. This intricate arrangement not only contributes to the compound's distinct chemical properties but also opens up diverse possibilities for its therapeutic applications.
The< strong>N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl)methyl)cyclopentanecarboxamide molecule exhibits remarkable potential in several pharmacological contexts. The presence of the 1,3-thiazole ring is particularly noteworthy, as this heterocyclic system is well-documented for its role in modulating various biological pathways. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antiviral properties. In particular, the combination of the thiazole ring with the pyrrolidine and cyclopentanecarboxamide groups creates a scaffold that is conducive to binding with biological targets, thereby enhancing the compound's pharmacological efficacy.
Recent research has highlighted the< strong>biological activity of N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl)methyl)cyclopentanecarboxamide. Studies have demonstrated that this compound exhibits significant inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, preliminary in vitro studies suggest that it may interfere with the activity of enzymes involved in cancer cell proliferation. Additionally, its ability to modulate inflammatory pathways has been observed, making it a promising candidate for the development of anti-inflammatory agents.
The< strong>cyclopentanecarboxamide moiety in the molecular structure of N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl)methyl)cyclopentanecarboxamide plays a crucial role in determining its pharmacokinetic properties. This group is known to enhance solubility and bioavailability, which are critical factors for the effective delivery of therapeutic agents. The cyclopentane ring contributes to the stability of the molecule while allowing for conformational flexibility, which can be advantageous in binding to target proteins.
In addition to its potential therapeutic applications, N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl)methyl)cyclopentanecarboxamide has also shown promise in drug discovery research. Its unique chemical structure makes it an attractive scaffold for medicinal chemists seeking to develop novel compounds with improved pharmacological profiles. The ability to modify various parts of the molecule while retaining its core biological activity allows for extensive structural optimization and lead generation.
The< strong>pharmacological profile of this compound is further enhanced by its interaction with specific biological targets. Research indicates that it may bind to receptors and enzymes involved in pain perception, neurodegenerative diseases, and metabolic disorders. These interactions suggest that N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl)methyl)cyclopentanecarboxamide could be developed into a multifunctional therapeutic agent capable of addressing multiple aspects of these complex conditions.
The synthesis of N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl)methyl)cyclopentanecarboxamide involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 1-(1,3-thiazol-2-yl)pyrrolidine and cyclopentanecarbonyl chloride. These intermediates are then coupled using appropriate coupling reagents under controlled conditions to form the final product. The synthesis route underscores the importance of precision and optimization in achieving high yields and purity levels.
Evaluation of N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-ylmethyl)cyclopentanecarboxamide in preclinical models has provided valuable insights into its potential as a therapeutic agent. Animal studies have revealed favorable pharmacokinetic properties and minimal toxicity at effective doses. These findings support further investigation into its clinical potential and pave the way for human trials. The results from these studies are crucial for determining the safety and efficacy of this compound before it can be considered for medical use.
The< strong>future directions for N-{[1-(1,3-thiazol-2-yll)pyrrolidin - 2 - ylmethyl)cyclopentanecarboxamide include extensive clinical research aimed at validating its therapeutic benefits across various disease indications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in advancing this compound through regulatory pathways and bringing it closer to market approval. Additionally, computational modeling and virtual screening techniques can be employed to identify new analogs with enhanced properties.
In conclusion, N-{[1-(1,3-thiazol - 2 - yl)pyrrolidin - 2 - ylmethyl)cyclopentanecarboxamide (CAS No. 1788556 - 38 - 6) represents a significant advancement in pharmaceutical chemistry with promising biological activities and favorable pharmacokinetic properties. Its unique molecular structure and potential therapeutic applications make it a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound holds great promise for contributing to innovative treatments across multiple medical disciplines.
1788556-38-6 (N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopentanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)